Cas no 100500-89-8 (2-hydroxy-1-piperazin-1-yl-propan-1-one)

• Product Name: 2-hydroxy-1-piperazin-1-yl-propan-1-one
• CAS No: 100500-89-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD11213712
• CID: 124124
• PubChem ID: 13460159
• Update Time: 2025-04-18

2-hydroxy-1-piperazin-1-yl-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-hydroxy-1-(1-piperazinyl)-
• 2-HYDROXY-1-PIPERAZIN-2-YLPROPAN-1-ONE
• 2-hydroxy-1-piperazin-1-yl-propan-1-one
• EN300-113405
• Z385458686
• 2-Hydroxy-1-(1-piperazinyl)-1-propanone
• 100500-89-8
• MFCD11213712
• 2-hydroxy-1-piperazin-1-ylpropan-1-one
• CS-0308273
• F50789
• AS-48541
• Piperazine, 1-(2-hydroxy-1-oxopropyl)- (9CI)
• SCHEMBL5440196
• 2-hydroxy-1-(piperazin-1-yl)propan-1-one
• JQRBBKFUEZDIRG-UHFFFAOYSA-N
• AKOS009345826

• MDL： MFCD11213712
• Inchi： 1S/C7H14N2O2/c1-6(10)7(11)9-4-2-8-3-5-9/h6,8,10H,2-5H2,1H3
• InChI Key： JQRBBKFUEZDIRG-UHFFFAOYSA-N
• SMILES： OC(C)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 52.57
• LogP: -0.84470